N-(4-ethoxyphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-[[4-[(2-fluorobenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C26H23FN4O3/c1-2-34-21-13-11-20(12-14-21)30-26(33)24-16-31(17-28-24)15-18-7-9-19(10-8-18)29-25(32)22-5-3-4-6-23(22)27/h3-14,16-17H,2,15H2,1H3,(H,29,32)(H,30,33)
• InChI Key: AHCHGQXXBIHJLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C26H23FN4O3
• Molecular Weight: 458.5 g/mol

Description

N-(4-ethoxyphenyl)-1-(4-(2-fluorobenzamido)benzyl)-1H-imidazole-4-carboxamide, also known as EF-1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. EF-1 is a potent inhibitor of a class of enzymes called protein kinases, which play a critical role in cellular signaling pathways that regulate cell growth, differentiation, and survival.

Scientific Research Applications

Metabolism and Disposition Studies

Metabolism and Excretion Pathways : Research on similar compounds has focused on understanding their metabolism, disposition, and excretion in humans. Studies often involve detailed analyses using techniques like high-performance liquid chromatography-mass spectrometry (HPLC-MS) and NMR spectroscopy to characterize metabolites and understand the pathways of biotransformation and elimination (Renzulli et al., 2011). Such studies are crucial for developing new drugs, as they provide essential information on safety, efficacy, and dosing.

Diagnostic Applications

Sigma Receptor Scintigraphy : Some compounds have been studied for their potential in diagnostic imaging, such as using sigma receptor scintigraphy to visualize primary breast tumors. This approach takes advantage of the preferential binding of certain benzamides to sigma receptors overexpressed on cancer cells, indicating a possible application in cancer diagnosis and treatment monitoring (Caveliers et al., 2002).

Pharmacological Research

Sleep and Anesthesia : Research into the effects of related compounds on sleep and anesthesia has provided insights into their potential therapeutic applications. For instance, studies on midazolam have explored its impact on sleep quality and its use in inducing anesthesia, highlighting the importance of such compounds in clinical settings (Krieger et al., 1983).

Toxicology and Safety Studies

Safety and Toxicity Assessments : Ensuring the safety of chemical compounds is a critical aspect of scientific research. Studies often focus on identifying potential toxic effects and understanding the mechanisms of action to mitigate risks. For example, the investigation of benzocaine-associated methemoglobinemia following medical procedures emphasizes the importance of monitoring and managing adverse reactions to ensure patient safety (Kuschner et al., 2000).